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Compound of Interest

Compound Name: GW806742X hydrochloride

Cat. No.: B8139567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of GW806742X hydrochloride in dimethyl sulfoxide (DMSO). GW806742X is a

potent inhibitor of Mixed Lineage Kinase Domain-Like protein (MLKL) and Vascular Endothelial

Growth Factor Receptor 2 (VEGFR2), making it a valuable tool in necroptosis and

angiogenesis research.[1][2][3][4][5] Adherence to this protocol will ensure the accurate and

consistent preparation of the stock solution for experimental use.

Physicochemical and Solubility Data
A summary of the key quantitative data for GW806742X hydrochloride is presented in the

table below for easy reference.
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Property Value Source

Molecular Weight (Free Base) 573.55 g/mol [2][4]

Molecular Weight

(Hydrochloride Salt)
610.01 g/mol [6]

Appearance White to off-white solid [7]

Solubility in DMSO ≥ 100 mg/mL (174.35 mM) [2][4]

Solubility in Water Insoluble [2]

Solubility in Ethanol Insoluble [2]

Signaling Pathway of GW806742X

Necroptosis Pathway

Angiogenesis Pathway

TNFα TNFR1 RIPK1 RIPK3 MLKL Necroptosis

VEGF VEGFR2 Angiogenesis

GW806742X

Click to download full resolution via product page

Caption: Inhibition of MLKL and VEGFR2 signaling pathways by GW806742X.

Experimental Protocol: Preparation of a 10 mM
Stock Solution
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This protocol describes the preparation of a 10 mM stock solution of GW806742X
hydrochloride in DMSO.

Materials:

GW806742X hydrochloride powder

Anhydrous/fresh Dimethyl sulfoxide (DMSO)

Sterile, amber, polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Workflow for Stock Solution Preparation:
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1. Weigh GW806742X
Hydrochloride Powder

2. Add Anhydrous DMSO

3. Vortex to Dissolve
(Sonication if needed)

4. Aliquot into Vials

5. Store at -20°C or -80°C

End
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Caption: Workflow for preparing GW806742X hydrochloride stock solution.

Procedure:

Pre-weighing Preparations:

Bring the GW806742X hydrochloride powder to room temperature before opening the

vial to prevent condensation.
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Ensure the analytical balance is calibrated and level.

Weighing the Compound:

Carefully weigh the desired amount of GW806742X hydrochloride powder. For example,

to prepare 1 mL of a 10 mM stock solution, weigh 6.10 mg of the hydrochloride salt

(Molecular Weight: 610.01 g/mol ).

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 moles

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 moles x 610.01 g/mol = 0.00610 g = 6.10 mg

Dissolution:

Add the appropriate volume of anhydrous DMSO to the vial containing the weighed

powder. For a 10 mM solution from 6.10 mg, add 1 mL of DMSO. It is recommended to

use fresh DMSO as absorbed moisture can reduce the solubility of the compound.[2]

Vortex the solution until the powder is completely dissolved. Sonication can be used to aid

dissolution if necessary.[3][5]

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

amber vials to avoid repeated freeze-thaw cycles.[1][2]

Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term

storage (up to 2 years).[1] The powder form of the compound is stable for 3 years at

-20°C.[2][3]

Safety Precautions
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Handle GW806742X hydrochloride in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.[7]

Avoid inhalation of the powder and direct contact with skin and eyes.[7]

In case of accidental contact, wash the affected area thoroughly with water.

Dispose of waste according to institutional and local regulations.

By following these application notes and protocols, researchers can ensure the reliable and

safe preparation of GW806742X hydrochloride stock solutions for their experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. selleckchem.com [selleckchem.com]

3. GW806742X | MLK | VEGFR | TargetMol [targetmol.com]

4. file.medchemexpress.com [file.medchemexpress.com]

5. GW806742X | MLK | VEGFR | TargetMol [targetmol.com]

6. GW806742X hydrochloride|CAS |DC Chemicals [dcchemicals.com]

7. nordicbiosite.com [nordicbiosite.com]

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
GW806742X Hydrochloride Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b8139567#preparing-gw806742x-
hydrochloride-stock-solution-in-dmso]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b8139567?utm_src=pdf-body
https://nordicbiosite.com/dbfiles/SYN-1215-M005_SYN_1215_gw806742x_msds.pdf
https://nordicbiosite.com/dbfiles/SYN-1215-M005_SYN_1215_gw806742x_msds.pdf
https://www.benchchem.com/product/b8139567?utm_src=pdf-body
https://www.benchchem.com/product/b8139567?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/gw806742x.html
https://www.selleckchem.com/products/gw806742x.html
https://www.targetmol.com/compound/gw806742x
https://file.medchemexpress.com/batch_PDF/HY-112292/GW806742X-DataSheet-MedChemExpress.pdf
https://www.targetmol.com/compound/GW806742X
https://dcchemicals.com/product_show-gw806742x_hydrochloride.html
https://nordicbiosite.com/dbfiles/SYN-1215-M005_SYN_1215_gw806742x_msds.pdf
https://www.benchchem.com/product/b8139567#preparing-gw806742x-hydrochloride-stock-solution-in-dmso
https://www.benchchem.com/product/b8139567#preparing-gw806742x-hydrochloride-stock-solution-in-dmso
https://www.benchchem.com/product/b8139567#preparing-gw806742x-hydrochloride-stock-solution-in-dmso
https://www.benchchem.com/product/b8139567#preparing-gw806742x-hydrochloride-stock-solution-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8139567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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